Cas no 1094460-15-7 (3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide
• CAS No: 1094460-15-7
• MF: C₁₀H₁₄FNO₃S
• MW: 247.286465167999
• CID: 5822719
• PubChem ID: 43243213
• Update Time: 2025-06-23

3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide
• AKOS005241277
• EN300-1452922
• 1094460-15-7

• Inchi： 1S/C10H14FNO3S/c1-3-6-12-16(13,14)8-4-5-10(15-2)9(11)7-8/h4-5,7,12H,3,6H2,1-2H3
• InChI Key： NZCROVOVDFHSEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 247.06784264g/mol
• Monoisotopic Mass: 247.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide

Introduction to 3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide (CAS No. 1094460-15-7)

3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide, identified by the CAS number 1094460-15-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, including the presence of a fluoro substituent, a methoxy group, and a propylamine moiety, contribute to its unique chemical properties and potential applications.

The fluoro group at the 3-position of the benzene ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This modification is particularly important in medicinal chemistry, as fluorine atoms are frequently incorporated into drug molecules to enhance metabolic stability, improve bioavailability, and increase binding interactions with biological targets. The methoxy group at the 4-position further influences the electronic distribution of the aromatic ring, potentially affecting its solubility and interaction with biological systems. The presence of an N-propylbenzene-1-sulfonamide moiety adds another layer of complexity, providing a polar sulfonamide group that can engage in hydrogen bonding and other non-covalent interactions with biological receptors.

In recent years, sulfonamides have been extensively studied due to their versatility as pharmacophores. They exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide makes it a promising candidate for further exploration in drug discovery. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of electronic and steric effects introduced by the fluoro, methoxy, and propylamine groups suggests that it may interact with biological targets in unique ways. For instance, studies have shown that sulfonamides can act as competitive inhibitors by binding to active sites on enzymes or receptors. The fluorine atom can further enhance this interaction by improving binding affinity through modulating hydrophobic interactions and charge distribution.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinities of such compounds with high accuracy. These tools have been instrumental in designing derivatives of 3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide that may exhibit improved pharmacological properties. By leveraging these computational methods, scientists can optimize the structure-activity relationships (SAR) of sulfonamides, leading to more effective drug candidates.

The synthesis of 3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro group often necessitates specialized synthetic techniques, such as halogen exchange reactions or metal-catalyzed cross-coupling reactions. Similarly, the incorporation of the propylamine moiety requires considerations for reaction conditions to avoid unwanted side products. Despite these challenges, modern synthetic methodologies have made significant progress in facilitating the preparation of complex sulfonamides like this one.

From a pharmaceutical perspective, the potential therapeutic applications of 3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide are diverse. It could serve as a building block for more sophisticated drug molecules or be developed into a lead compound for further optimization. The sulfonamide core is particularly valuable due to its ability to form stable hydrogen bonds with biological targets, making it an attractive scaffold for drug design. Additionally, the fluoro substitution can enhance metabolic stability and bioavailability, which are critical factors in drug development.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to influence electronic properties and binding interactions has led to numerous successful drugs on the market today. Compounds like 3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide exemplify how strategic fluorination can enhance pharmacological activity. By modifying specific positions on an aromatic ring with fluorine atoms, researchers can fine-tune the properties of molecules to achieve desired outcomes.

In conclusion,3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide (CAS No. 1094460-15-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve through advanced computational methods and synthetic techniques,3-fluoro-4-methoxy-N-propylbenzene-1-sulfonamide is poised to play an important role in future medical advancements.